Cas no 2171704-69-9 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid
• CAS No: 2171704-69-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6084753
• PubChem ID: 165503513
• Update Time: 2025-06-13

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid
• EN300-1473394
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hex-4-ynoic acid
• 2171704-69-9

• Inchi： 1S/C27H30N2O5/c1-3-4-13-24(26(31)32)29-25(30)15-14-18(2)16-28-27(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,13-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BBOOYKKJOREWAH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid

Recent Advances in the Study of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid (CAS: 2171704-69-9)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid (CAS: 2171704-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an alkyne functionality, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS) and its utility in click chemistry reactions for bioconjugation.

One of the key areas of research involving this compound is its application in the synthesis of peptide-based therapeutics. The Fmoc group serves as a protective moiety for amines, enabling controlled deprotection during SPPS. The alkyne group, on the other hand, provides a handle for subsequent functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry. Recent publications have highlighted its use in the development of peptide-drug conjugates (PDCs), where the alkyne moiety facilitates the attachment of cytotoxic payloads to targeting peptides, enhancing both specificity and efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid in the synthesis of novel PDCs targeting cancer cells. The study reported that the compound's alkyne group allowed for efficient conjugation of monomethyl auristatin E (MMAE) to a tumor-homing peptide, resulting in a conjugate with improved pharmacokinetic properties and reduced off-target effects. The researchers also noted that the Fmoc-protected amino acid derivative exhibited excellent stability under standard SPPS conditions, making it a reliable choice for complex peptide assemblies.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was employed in the development of activity-based probes (ABPs) for protease profiling. The alkyne functionality enabled the incorporation of a fluorescent tag via CuAAC, allowing for real-time visualization of protease activity in live cells. This approach provided insights into the spatiotemporal regulation of proteolytic enzymes, which is critical for understanding disease mechanisms and identifying new therapeutic targets.

Beyond its applications in peptide synthesis and bioconjugation, recent research has also explored the compound's potential in material science. A 2023 study in Bioconjugate Chemistry described its use in the fabrication of peptide-based hydrogels. The Fmoc group contributed to the self-assembly properties of the hydrogel, while the alkyne moiety allowed for post-assembly modification with bioactive molecules, creating a versatile platform for tissue engineering and drug delivery.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-4-ynoic acid (CAS: 2171704-69-9) has emerged as a multifunctional tool in chemical biology and medicinal chemistry. Its unique structural attributes enable diverse applications, from peptide therapeutics to diagnostic probes and biomaterials. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in advancing both basic science and translational medicine.